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Compound of Interest

Compound Name: para-Cypermethrin

Cat. No.: B1360176

A Note on Nomenclature: The term "para-Cypermethrin” is not a standard scientific
designation for a specific isomer of Cypermethrin. Cypermethrin is a synthetic pyrethroid
insecticide that exists as a mixture of eight stereocisomers. The insecticidal activity of these
isomers varies significantly. Commercial products often use enriched isomeric mixtures to
enhance efficacy. The most common of these are alpha-cypermethrin and beta-cypermethrin,
which contain a higher proportion of the most biologically active isomers. This document will
focus on Cypermethrin and its active isomeric formulations used in agriculture.

Cypermethrin is a non-systemic insecticide that provides rapid knockdown of a broad spectrum
of chewing and sucking insect pests.[1][2][3][4][5] It acts as a fast-acting neurotoxin in insects
through both contact and ingestion.[2][5]

Mode of Action: Targeting the Nervous System

Cypermethrin's mode of action is centered on the disruption of the insect's nervous system by
targeting voltage-gated sodium channels in nerve cells.[1][6][7]

e Binding to Sodium Channels: Cypermethrin binds to the voltage-gated sodium channels,
which are crucial for the transmission of nerve impulses.[1][6][8]

» Prolonged Channel Opening: The binding of Cypermethrin prevents the sodium channels
from closing promptly after activation. This leads to a prolonged influx of sodium ions into the
nerve cell.[6][7]
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» Hyperexcitation and Paralysis: The excessive sodium ion influx causes continuous and
uncontrolled nerve impulses, leading to hyperexcitation of the nervous system.[7] This
results in tremors, lack of coordination, paralysis, and ultimately, the death of the insect.[1][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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